(S)-2-Amino-N-((S)-2,6-dioxopiperidin-3-yl)propanamide
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Description
(2S)-2-amino-N-[(3S)-2,6-dioxopiperidin-3-yl]propanamide is a compound of interest in various scientific fields due to its unique structure and potential applications. This compound features an amino group and a piperidinyl moiety, making it a versatile candidate for research in chemistry, biology, and medicine.
Properties
Molecular Formula |
C8H13N3O3 |
|---|---|
Molecular Weight |
199.21 g/mol |
IUPAC Name |
(2S)-2-amino-N-[(3S)-2,6-dioxopiperidin-3-yl]propanamide |
InChI |
InChI=1S/C8H13N3O3/c1-4(9)7(13)10-5-2-3-6(12)11-8(5)14/h4-5H,2-3,9H2,1H3,(H,10,13)(H,11,12,14)/t4-,5-/m0/s1 |
InChI Key |
YXVYMYJUVFYWDY-WHFBIAKZSA-N |
Isomeric SMILES |
C[C@@H](C(=O)N[C@H]1CCC(=O)NC1=O)N |
Canonical SMILES |
CC(C(=O)NC1CCC(=O)NC1=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2S)-2-amino-N-[(3S)-2,6-dioxopiperidin-3-yl]propanamide typically involves the following steps:
Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as amino acids and piperidine derivatives.
Coupling Reaction: The amino group of the amino acid is coupled with the piperidinyl moiety using coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).
Purification: The product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.
Industrial Production Methods
In an industrial
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